Cas no 2098134-08-6 ((6-(2-Aminophenyl)-6-azaspiro[3.4]octan-8-yl)methanol)

• Product Name: (6-(2-Aminophenyl)-6-azaspiro[3.4]octan-8-yl)methanol
• CAS No: 2098134-08-6
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 4776110
• Update Time: 2025-09-20

(6-(2-Aminophenyl)-6-azaspiro[3.4]octan-8-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-(2-aminophenyl)-6-azaspiro[3.4]octan-8-yl)methanol
• (6-(2-Aminophenyl)-6-azaspiro[3.4]octan-8-yl)methanol

• Inchi： 1S/C14H20N2O/c15-12-4-1-2-5-13(12)16-8-11(9-17)14(10-16)6-3-7-14/h1-2,4-5,11,17H,3,6-10,15H2
• InChI Key： QPSWBRZNLKTPFV-UHFFFAOYSA-N
• SMILES： OCC1CN(C2C=CC=CC=2N)CC21CCC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 1.9
• Topological Polar Surface Area: 49.5

Additional information on (6-(2-Aminophenyl)-6-azaspiro[3.4]octan-8-yl)methanol

Introduction to Compound CAS No 2098134-08-6: (6-(2-Aminophenyl)-6-azaspiro[3.4]octan-8-yl)methanol

The compound CAS No 2098134-08-6, known as (6-(2-Aminophenyl)-6-azaspiro[3.4]octan-8-yl)methanol, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, typically nitrogen or oxygen. In this case, the spiro structure is formed by a six-membered ring and a seven-membered ring, with nitrogen serving as the connecting atom.

The structure of (6-(2-Aminophenyl)-6-azaspiro[3.4]octan-8-yl)methanol includes a methoxy group attached to the spiro nitrogen, which adds complexity to its chemical properties. The presence of the amino group on the phenyl ring further enhances its reactivity and potential for functionalization. This compound has been studied extensively in recent years due to its unique properties and potential applications in drug discovery, material science, and catalysis.

Recent studies have highlighted the importance of spiro compounds in medicinal chemistry, particularly in the design of bioactive molecules. The spiro structure in CAS No 2098134-08-6 provides a rigid framework that can be exploited for designing drugs with high potency and selectivity. For instance, researchers have explored its role as a potential lead compound in anti-cancer drug development, where its ability to target specific protein-protein interactions has shown promising results.

In addition to its medicinal applications, (6-(2-Aminophenyl)-6-azaspiro[3.4]octan-8-yl)methanol has also been investigated for its catalytic properties. Its nitrogen-containing spiro structure makes it a potential candidate for asymmetric catalysis, where it can act as a chiral ligand or catalyst in organic transformations. This has led to several innovative approaches in synthesizing complex molecules with high enantioselectivity.

The synthesis of CAS No 2098134-08-6 involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodology have enabled more efficient routes to this compound, reducing production costs and improving scalability. These improvements have made it more accessible for researchers and industries looking to explore its applications further.

From an environmental standpoint, the development of eco-friendly synthesis routes for (6-(2-Aminophenyl)-6-azaspiro[3.4]octan-8-yl)methanol is gaining traction. Researchers are focusing on minimizing waste generation and using renewable resources in its production process. Such sustainable practices align with global efforts to promote green chemistry and reduce the environmental footprint of chemical manufacturing.

In conclusion, CAS No 2098134-08-6, or (6-(2-Aminophenyl)-6-azaspiro[3.4]octan-8-yl)methanol, represents a fascinating example of how complex organic molecules can be harnessed for diverse applications across various scientific disciplines. Its unique chemical structure, combined with ongoing advancements in synthesis and application research, positions it as a key compound for future innovations in medicine, catalysis, and materials science.